Cas no 851132-15-5 (N-(5-chloro-2-methoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 851132-15-5
• MF: C₂₀H₂₀ClN₃O₂S
• MW: 401.909702301025
• CID: 6208645
• PubChem ID: 4135549
• Update Time: 2025-06-28

N-(5-chloro-2-methoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• Z51605216
• 851132-15-5
• N-(5-chloro-2-methoxyphenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide
• AKOS000994588
• N-(5-chloro-2-methoxyphenyl)-2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanylacetamide
• EU-0091273
• F0599-0198
• N-(5-chloro-2-methoxyphenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C20H20ClN3O2S/c1-13-8-14(2)10-16(9-13)24-7-6-22-20(24)27-12-19(25)23-17-11-15(21)4-5-18(17)26-3/h4-11H,12H2,1-3H3,(H,23,25)
• InChI Key： VNDQPJCHCHAJTC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(CSC1=NC=CN1C1C=C(C)C=C(C)C=1)=O)OC

Computed Properties

• Exact Mass: 401.0964758g/mol
• Monoisotopic Mass: 401.0964758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 81.4Ų

Additional information on N-(5-chloro-2-methoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

N-(5-Chloro-2-Methoxyphenyl)-2-{1-(3,5-Dimethylphenyl)-1H-Imidazol-2-Ylsulfanyl}Acetamide: A Comprehensive Overview

N-(5-Chloro-2-Methoxyphenyl)-2-{1-(3,5-Dimethylphenyl)-1H-Imidazol-2-Ylsulfanyl}Acetamide, identified by the CAS number 851132-15-5, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its intricate molecular structure, which includes a chlorinated aromatic ring, a methoxy group, and an imidazole moiety. The presence of these functional groups makes it a versatile compound with diverse applications in drug discovery, material science, and chemical synthesis.

Recent advancements in computational chemistry have enabled researchers to better understand the electronic properties and reactivity of this compound. Studies utilizing density functional theory (DFT) have revealed that the imidazole ring plays a crucial role in stabilizing the molecule's electronic structure. This stability is particularly advantageous in pharmaceutical applications, where maintaining the integrity of the molecule during metabolic processes is essential. Furthermore, the chlorinated aromatic ring contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes—a critical factor in drug delivery systems.

In the context of drug discovery, N-(5-Chloro-2-Methoxyphenyl)-2-{1-(3,5-Dimethylphenyl)-1H-Imidazol-2-Ylsulfanyl}Acetamide has shown promise as a potential lead compound for anti-inflammatory and anticancer therapies. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its cytotoxic effects on various cancer cell lines suggest potential use in targeted cancer therapy. These findings underscore the importance of further research into its pharmacokinetic properties and bioavailability.

The synthesis of this compound involves a multi-step process that combines nucleophilic substitution and coupling reactions. Researchers have recently optimized the synthetic pathway by employing environmentally friendly catalysts, reducing both reaction time and waste generation. This approach aligns with current trends toward sustainable chemistry practices and highlights the compound's feasibility for large-scale production.

In material science, the unique electronic properties of CAS No 851132-15-5 make it a candidate for applications in organic electronics. Its ability to act as an electron acceptor in donor-acceptor systems has been explored in the development of organic photovoltaic materials. Initial experiments have shown moderate efficiency in converting sunlight into electrical energy, paving the way for further optimization of its electronic properties.

Moreover, the compound's structural versatility has led to its use as a building block in supramolecular chemistry. By incorporating it into self-assembling systems, researchers have created novel materials with tunable mechanical and optical properties. These materials hold potential applications in sensors, drug delivery systems, and responsive materials.

Despite its promising applications, challenges remain in fully harnessing the potential of N-(5-Chloro-2-Methoxyphenyl)-2-{1-(3,5-Dimethylphenyl)-1H-Imidazol-2-Ylsulfanyl}Acetamide. Issues such as scalability and cost-effectiveness need to be addressed to ensure its viability in industrial settings. Additionally, further studies are required to fully understand its long-term biocompatibility and environmental impact.

In conclusion, CAS No 851132-15-5 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique molecular structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug development, material science, and beyond. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in shaping future advancements in chemical science.